Cas no 1216840-94-6 (Doxylamine-d5 Succinate)

Doxylamine-d5 Succinate structure
Doxylamine-d5 Succinate structure
Product Name:Doxylamine-d5 Succinate
CAS No:1216840-94-6
MF:C21H28N2O5
MW:393.4882
CID:895981
PubChem ID:46781432
Update Time:2024-11-03

Doxylamine-d5 Succinate Chemical and Physical Properties

Names and Identifiers

    • Doxylamine-d5 Succinate
    • Doxylamine (D5 succinate)
    • Doxylamine-d5 (succinate)
    • (+/-)-Doxylamine-d5 Succinate (phenyl-d5)
    • AKOS040733018
    • F90834
    • HY-A0069S
    • 1216840-94-6
    • Doxylamine D5 Succinate
    • DA-63006
    • Decapryn-d5 Succinate
    • butanedioic acid;N,N-dimethyl-2-[1-(2,3,4,5,6-pentadeuteriophenyl)-1-pyridin-2-ylethoxy]ethanamine
    • J-004586
    • Decamium-d5
    • Inchi: 1S/C17H22N2O.C4H6O4/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16;5-3(6)1-2-4(7)8/h4-12H,13-14H2,1-3H3;1-2H2,(H,5,6)(H,7,8)/i4D,5D,6D,9D,10D;
    • InChI Key: KBAUFVUYFNWQFM-NBTFKYQWSA-N
    • SMILES: O(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C1=C([H])C([H])=C([H])C([H])=N1)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H].O([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

  • Exact Mass: 393.231
  • Monoisotopic Mass: 393.231
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 369
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100
  • Molecular Weight: 393.5

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: 97-99°C
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

Doxylamine-d5 Succinate Security Information

Doxylamine-d5 Succinate Pricemore >>

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